2-[(3-Ethyl-5-methyl-1,2-oxazol-4-yl)methoxy]-5-fluorobenzaldehyde

• IUPAC Name: 2-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methoxy]-5-fluorobenzaldehyde
• InChI: InChI=1S/C14H14FNO3/c1-3-13-12(9(2)19-16-13)8-18-14-5-4-11(15)6-10(14)7-17/h4-7H,3,8H2,1-2H3
• InChI Key: GNVODHQZRNUJIE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1COC2=C(C=C(C=C2)F)C=O)C
• Molecular Formula: C14H14FNO3
• Molecular Weight: 263.26 g/mol
• CAS No.: 2094469-10-8

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Synthesis Analysis

The synthesis of oxazole derivatives has been an interesting field for a long time. Oxazoline, a five-membered heterocycle having one nitrogen and one oxygen in its structure, was first synthesized in 1884. Various synthetic protocols of oxazolines have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring structure with one oxygen atom at position 1 and a nitrogen atom at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

Oxazole derivatives have been synthesized and screened for their various biological activities. The chemistry and biological study of heterocyclic compounds has been an interesting field for a long time.

Physical And Chemical Properties Analysis

Oxazoles are stable liquids at room temperature with a boiling point of 69 °C. The physical and chemical properties of specific oxazole derivatives like “2-[(3-Ethyl-5-methyl-1,2-oxazol-4-yl)methoxy]-5-fluorobenzaldehyde” would depend on their specific structure.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on their specific structure and the biological activity being considered. For example, some oxazole derivatives have shown antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

Oxazole derivatives continue to be a focus of research due to their wide spectrum of biological activities. Researchers around the globe are synthesizing various oxazole derivatives and screening them for their various biological activities. This research could lead to the development of new drugs and therapies.